![molecular formula C17H24FN7O B5621052 4-({5-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine](/img/structure/B5621052.png)
4-({5-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound encompasses several structural motifs common in medicinal chemistry, such as morpholine, triazole, and fluoropyrimidine groups. Each of these components contributes to the molecule's overall properties and potential applications in various fields, including organic and medicinal chemistry.
Synthesis Analysis
The synthesis of morpholines, a core component of this compound, involves methods starting from vicinal amino alcohols, oxiranes, and aziridines, highlighting the versatility of morpholines in chemistry due to their utilization as catalysts, auxiliaries, and biologically active substances (Palchikov, 2013).
Molecular Structure Analysis
Fluorinated compounds, such as those containing the CH2F moiety, play a critical role in modifying molecular properties. The introduction of fluorine atoms into heterocyclic compounds, such as triazoles, significantly alters their chemical and biological properties, making them versatile in synthetic medical chemistry (Moskalik, 2023).
Chemical Reactions and Properties
The presence of fluoropyrimidines, like 5-fluorouracil, indicates the compound's potential involvement in inhibiting thymidylate synthase, critical in DNA synthesis. Such inhibition is central to the action of many anticancer drugs, highlighting the significance of fluoropyrimidines in therapeutic applications (Avallone et al., 2014).
Physical Properties Analysis
The physical properties of such complex molecules are closely linked to their structural components. The morpholine ring, a six-membered aromatic organic heterocycle, and its derivatives have been studied extensively for their wide range of pharmacological activities, reflecting the importance of understanding these compounds' physical characteristics (Asif & Imran, 2019).
Chemical Properties Analysis
The chemical properties of heterocyclic compounds like triazoles and pyrimidines are of significant interest due to their diverse biological activities. Triazolopyrimidines, in particular, have been explored for their anticancer, anti-inflammatory, and antibacterial activities, showcasing the broad applicability of such structures in developing new therapeutic agents (Renyu et al., 2018).
properties
IUPAC Name |
4-[[5-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-4-methyl-1,2,4-triazol-3-yl]methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24FN7O/c1-23-15(12-24-6-8-26-9-7-24)21-22-16(23)13-2-4-25(5-3-13)17-19-10-14(18)11-20-17/h10-11,13H,2-9,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBCNNLDTDWNGSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C3=NC=C(C=N3)F)CN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({5-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.